
An In-depth Technical Guide to
Tributylmethylammonium Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tributylmethylammonium chloride

Cat. No.: B1206052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of

Tributylmethylammonium chloride (TBMAC), a quaternary ammonium salt with significant

applications in industrial and research settings. This document details its physicochemical and

toxicological properties, outlines the standardized experimental methodologies for their

determination, and illustrates its primary mechanism of action.

Core Properties of Tributylmethylammonium
Chloride
Tributylmethylammonium chloride, also known as Methyltributylammonium chloride, is a

versatile quaternary ammonium compound. It is widely utilized as a phase-transfer catalyst in

organic synthesis, facilitating reactions between reactants in immiscible phases.[1][2][3] Its

utility also extends to electrochemical applications and as a component in the formulation of

ionic liquids.[1][4]

Physicochemical Properties
The physical and chemical properties of Tributylmethylammonium chloride are summarized

in the table below. These properties make it suitable for a range of applications, particularly in

organic chemistry. It is commercially available both as a crystalline solid and as an aqueous

solution, typically at a concentration of 75%.[5][6][7]
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Property Value Reference(s)

Molecular Formula C₁₃H₃₀ClN [5][6][8]

Molecular Weight 235.84 g/mol [5][6][8]

Appearance

Colorless to yellow viscous

liquid or light yellow/beige

crystals.

[5][6][9][10]

Melting Point

-33 °C to 108 °C (Varies

significantly with purity and

form)

[1][2][5][9][10]

Boiling Point 152 °C [4][5]

Density 0.964 g/mL (or g/cm³) [1][4][5]

Solubility in Water Miscible / Soluble [2][5]

Vapor Pressure 7.9 mmHg at 25 °C [9][11]

Refractive Index (n20/D) 1.4682 - 1.47 [2][4]

Toxicological and Safety Profile
The toxicological and safety data for Tributylmethylammonium chloride are crucial for its

handling and application in research and industrial settings. The compound is classified as a

hazardous substance, and appropriate safety precautions must be observed.
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Hazard Classification Description Reference(s)

Acute Toxicity (Oral) Harmful if swallowed. [8]

Acute Toxicity (Dermal) Harmful in contact with skin. [8]

Skin Corrosion/Irritation Causes skin irritation. [8][12]

Serious Eye Damage/Irritation Causes serious eye irritation. [8][12]

Respiratory Irritation
May cause respiratory

irritation.
[8][12]

Aquatic Hazard (Acute) Very toxic to aquatic life. [8]

GHS Hazard Statements: H302, H312, H315, H319, H335, H400[8]

Precautionary Statements: P261, P264, P271, P273, P280, P302 + P352, P305 + P351 +

P338[7][12]

Experimental Protocols for Property Determination
The determination of the physicochemical properties of chemical substances like

Tributylmethylammonium chloride is guided by standardized international protocols. The

Organisation for Economic Co-operation and Development (OECD) provides a comprehensive

set of guidelines for the testing of chemicals, ensuring data reliability and comparability across

different laboratories.[1][2][5][6][8]

General Workflow for Physicochemical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the key physicochemical properties of a chemical substance, based on the principles outlined

in the OECD Guidelines.
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General Experimental Workflow for Physicochemical Property Determination
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A generalized workflow for determining the physicochemical properties of a chemical.

Detailed Methodologies
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Melting Point (OECD Guideline 102): This is typically determined using the capillary method,

where a small, powdered sample in a capillary tube is heated at a controlled rate. The

temperatures at which melting begins and is complete are recorded. For ionic liquids like

Tributylmethylammonium chloride, which can have a wide melting range, differential

scanning calorimetry (DSC) may also be employed to obtain a more precise melting

endotherm.

Boiling Point (OECD Guideline 103): The boiling point is determined by methods such as the

ebulliometer method, which measures the boiling temperature at atmospheric pressure.

Dynamic methods, where the vapor pressure is measured as a function of temperature, can

also be used.

Density (OECD Guideline 109): The density of liquid forms is typically measured using a

pycnometer, hydrometer, or an oscillating densitometer. These methods involve determining

the mass of a known volume of the substance at a specific temperature.

Water Solubility (OECD Guideline 105): The flask method is a common technique where an

excess of the substance is stirred in water at a constant temperature until equilibrium is

reached. The concentration of the substance in the aqueous solution is then determined

analytically. For highly soluble substances like Tributylmethylammonium chloride, a

simple miscibility test may suffice.

Vapor Pressure (OECD Guideline 104): The vapor pressure can be measured using static

methods, dynamic methods (ebulliometry), or effusion methods. The choice of method

depends on the expected vapor pressure range of the substance.

Biological Activity and Signaling Pathways
Current scientific literature does not indicate that Tributylmethylammonium chloride is

directly involved in specific biological signaling pathways in the manner of a signaling molecule

or a targeted therapeutic agent. Its biological effects are primarily associated with its

toxicological properties as a quaternary ammonium compound, which can cause irritation and

cellular damage upon exposure.[8][12] It is used as a general biochemical reagent in some life

science research applications.

Mechanism of Action in Phase-Transfer Catalysis
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The primary and most significant application of Tributylmethylammonium chloride is as a

phase-transfer catalyst. It facilitates the reaction between a reactant in an aqueous phase and

a reactant in an organic phase by transporting the aqueous-phase reactant across the phase

boundary.

The mechanism, often referred to as the Starks extraction mechanism, is illustrated in the

following diagram:

Mechanism of Phase-Transfer Catalysis with Tributylmethylammonium Chloride

Catalyst Cycle
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The catalytic cycle of Tributylmethylammonium chloride in phase-transfer catalysis.

Explanation of the Catalytic Cycle:
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Ion Exchange: At the interface between the aqueous and organic phases, the

Tributylmethylammonium cation (Q⁺) from the catalyst exchanges its chloride anion (Cl⁻) for

the anionic reactant (Y⁻) from the aqueous phase.

Migration: The newly formed ion pair (Q⁺Y⁻) is lipophilic due to the butyl groups on the

cation and migrates into the organic phase.

Reaction: In the organic phase, the anion (Y⁻) is now "naked" and highly reactive, as it is not

strongly solvated. It attacks the organic substrate (RX), forming the product (RY) and

releasing the leaving group anion (X⁻).

Catalyst Regeneration: The catalyst cation (Q⁺) pairs with the leaving group anion (X⁻) and

migrates back to the interface to begin another catalytic cycle.

This process allows for efficient reaction between otherwise immiscible reactants under mild

conditions, making Tributylmethylammonium chloride a valuable tool in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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